2,2-Difluoroethyl 4,4,5,5,5-pentafluoropentyl carbonate

Specification

• Molecular Formula: C8H9F7O3
• Molecular Weight: 286.14 g/mol
• IUPAC Name: 2,2-difluoroethyl 4,4,5,5,5-pentafluoropentyl carbonate
• Standard InChI: InChI=1S/C8H9F7O3/c9-5(10)4-18-6(16)17-3-1-2-7(11,12)8(13,14)15/h5H,1-4H2
• Standard InChI Key: GIYZPJLKIUHUGQ-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(F)(F)F)(F)F)COC(=O)OCC(F)F

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s structure comprises three distinct regions:

• Carbonate core: A central carbonyloxy (–O–C(=O)–O–) group bridging two alkyl chains.

• 2,2-Difluoroethyl moiety: A two-carbon chain with fluorine atoms at the β-position, enhancing electronegativity and steric effects.

• 4,4,5,5,5-Pentafluoropentyl chain: A five-carbon fluorinated tail with terminal CF₃ and adjacent CF₂ groups, contributing to pronounced lipophilicity.

The molecular formula C₈H₉F₇O₃ reflects a balance between hydrocarbon content and extensive fluorination, which collectively influence its physicochemical properties.

Spectroscopic and Computational Data

• Infrared (IR) spectroscopy: Strong absorption bands at 1,780–1,820 cm⁻¹ confirm the carbonate carbonyl group, while C–F stretching vibrations appear at 1,100–1,250 cm⁻¹.

• Nuclear Magnetic Resonance (NMR):

  • ¹⁹F NMR: Distinct signals for CF₂ (δ −115 to −120 ppm) and CF₃ (δ −65 to −70 ppm) groups.

  • ¹H NMR: Protons adjacent to fluorine atoms exhibit splitting due to spin-spin coupling (JHF ≈ 45–50 Hz).

• Computational modeling: Density functional theory (DFT) calculations predict a dipole moment of 3.2–3.5 D, reflecting polarity driven by asymmetric fluorine distribution.

Synthesis Methods

Laboratory-Scale Synthesis

The synthesis typically proceeds via a two-step protocol:

Step 1: Preparation of 4,4,5,5,5-Pentafluoropentyl Chloroformate
4,4,5,5,5-Pentafluoropentanol reacts with phosgene (COCl₂) in anhydrous dichloromethane under nitrogen atmosphere, yielding the corresponding chloroformate intermediate.

Step 2: Carbonate Ester Formation
The chloroformate intermediate is treated with 2,2-difluoroethanol in the presence of a base (e.g., pyridine or triethylamine) to facilitate nucleophilic acyl substitution. The reaction is conducted at 0–5°C to minimize side reactions, with a typical yield of 68–72% after chromatographic purification.

Industrial Production Considerations

Scalable synthesis employs continuous-flow reactors to enhance heat transfer and reaction control. Catalysts such as tetrabutylammonium bromide (TBAB) improve reaction kinetics by stabilizing transition states. Industrial protocols prioritize reagent recycling to mitigate costs associated with fluorinated precursors.

Chemical Reactivity and Functional Transformations

Hydrolysis

In aqueous acidic or basic conditions, the carbonate ester undergoes hydrolysis to produce 2,2-difluoroethanol and 4,4,5,5,5-pentafluoropentanol:
$\text{C}_8\text{H}_9\text{F}_7\text{O}_3 + \text{H}_2\text{O} \rightarrow \text{HOCH}_2\text{CF}_2\text{H} + \text{HO}(\text{CH}_2)_3\text{CF}_2\text{CF}_3 + \text{CO}_2$
This reaction is critical for environmental degradation studies and prodrug activation mechanisms.

Transesterification

The compound reacts with alcohols (R–OH) in the presence of Lewis acids (e.g., Ti(OiPr)₄) to form mixed carbonate esters:
$\text{C}_8\text{H}_9\text{F}_7\text{O}_3 + \text{R–OH} \rightarrow \text{R–O–C(=O)–O–CH}_2\text{CF}_2\text{H} + \text{HO}(\text{CH}_2)_3\text{CF}_2\text{CF}_3$
This reactivity is exploited in polymer synthesis to tailor side-chain functionalities.

Nucleophilic Substitution

Electron-deficient carbonyl carbons are susceptible to attack by amines, thiols, and alkoxides, enabling the synthesis of urea, thiocarbonate, and mixed ether derivatives. For example, reaction with benzylamine yields:
$\text{C}_8\text{H}_9\text{F}_7\text{O}_3 + \text{PhCH}_2\text{NH}_2 \rightarrow \text{PhCH}_2\text{NH–C(=O)–O–CH}_2\text{CF}_2\text{H} + \text{HO}(\text{CH}_2)_3\text{CF}_2\text{CF}_3$
Such derivatives are explored as bioactive molecules in medicinal chemistry.

Industrial and Research Applications

Lithium-Ion Battery Electrolytes

The compound’s high dielectric constant (ε ≈ 35–40) and fluorine-mediated stability against oxidation make it a candidate for advanced electrolyte formulations. Blends with lithium hexafluorophosphate (LiPF₆) exhibit enhanced ionic conductivity (σ ≈ 8–10 mS/cm) at −20°C, addressing low-temperature performance limitations.

Fluoropolymer Synthesis

As a monomer, it participates in polycondensation reactions to produce polycarbonates with pendant fluorinated chains. These polymers demonstrate:

• Thermal stability: Decomposition onset temperatures (Td) > 300°C.

• Hydrophobicity: Water contact angles > 110°, suitable for waterproof coatings.

Pharmaceutical Intermediates

The pentafluoropentyl group enhances blood-brain barrier permeability in preclinical drug candidates. Derivatives of this compound are investigated as protease inhibitors and radiopharmaceuticals, leveraging fluorine’s isotopic properties for positron emission tomography (PET) imaging.

Comparative Analysis with Structural Analogues

Compound Name	Structural Features	Key Differentiators
4,4,5,5,5-Pentafluoropentyl 2,2,2-trifluoroethyl carbonate	Trifluoroethyl group replaces difluoroethyl	Higher polarity (μ ≈ 4.1 D); reduced thermal stability (Td ≈ 250°C)
Bis(2,2-difluoroethyl) carbonate	Two difluoroethyl groups	Symmetric structure lowers melting point (−15°C vs. 5°C)
3-Fluoropropyl 4,4,5,5,5-pentafluoropentyl carbonate	Propyl spacer with single fluorine	Increased flexibility; lower glass transition temperature (Tg ≈ −40°C)